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Compound of Interest

Compound Name: Ethyl 2-acetylhexanoate

Cat. No.: B073951 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
acetylhexanoate
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Ethyl 2-acetylhexanoate, including operational and disposal plans.

Physicochemical and Safety Data
A clear understanding of the quantitative properties of Ethyl 2-acetylhexanoate is the first step

in safe handling. The following table summarizes these key data points.
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Property Value

Molecular Formula C₁₀H₁₈O₃[1][2]

Molecular Weight 186.25 g/mol [1][2]

Appearance
Colorless to pale yellow, transparent oily liquid.

[2][3]

Odor Fruity, wine-like aroma.[1][2]

Boiling Point 224 °C / 435.2 °F[4]

Flash Point 88.89 °C (192.00 °F)[5]

Density 0.95 g/cm³[4][6]

Solubility
Practically insoluble in water; soluble in ethanol

and other organic solvents.[1][2][3]

Vapor Pressure 0.107 mmHg at 25°C[3][6]

Personal Protective Equipment (PPE)
When handling Ethyl 2-acetylhexanoate, the use of appropriate personal protective

equipment is mandatory to prevent skin and eye contact, as well as inhalation.

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[4]

Skin Protection:

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.

Always inspect gloves for integrity before use.

Body Protection: A lab coat, apron, or coveralls should be worn to prevent skin exposure.

[4]

Respiratory Protection: Work in a well-ventilated area.[7] If ventilation is inadequate or there

is a risk of inhalation, use a NIOSH/MSHA or European Standard EN 149 approved
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respirator.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial for minimizing risks associated with Ethyl 2-
acetylhexanoate.

1. Preparation and Handling:

Ensure the work area is well-ventilated.[7]

Have an emergency eyewash station and safety shower readily accessible.

Avoid contact with skin, eyes, and clothing.[4][7]

Avoid breathing vapors or mist.[7]

Keep away from heat, sparks, and open flames.

Use spark-proof tools and explosion-proof equipment.[7]

2. Storage:

Store in a cool, dry, and well-ventilated place.[4][6]

Keep containers tightly closed when not in use.[4]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

After Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[4]

After Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice/attention.

[4]
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If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.

Spill Management and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

ensure safety.

Spill Cleanup:

Evacuate personnel from the spill area.

Remove all sources of ignition.[7]

Ventilate the area.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled,

and closed container for disposal.[7]

Do not allow the chemical to enter drains or waterways.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[8]

Waste should be collected in suitable, closed containers and disposed of through a licensed

waste disposal company.[7]
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Workflow for Safe Handling of Ethyl 2-
acetylhexanoate

Safe Handling Workflow for Ethyl 2-acetylhexanoate

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Before Handling

Ensure Proper Ventilation

Handle in a Designated Area

Keep Away from Ignition Sources

During Use

Store in a Cool, Dry, Well-Ventilated Area
in a Tightly Closed Container

After Use

Dispose of Waste According to
Local Regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Ethyl 2-acetylhexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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